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Compound of Interest

2-
Compound Name:
((Difluoromethyl)sulfonyl)pyridine

Cat. No. 8589232

For Immediate Release

This technical guide provides an in-depth overview of the *H and 1°F Nuclear Magnetic
Resonance (NMR) spectroscopic data for the compound 2-
((Difluoromethyl)sulfonyl)pyridine, also known as difluoromethyl 2-pyridyl sulfone. This
document is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry, offering a centralized resource for the compound's
characterization and the methodologies for its analysis.

Core Spectroscopic Data

The following tables summarize the quantitative *H and *°F NMR spectroscopic data for 2-
((Difluoromethyl)sulfonyl)pyridine, as characterized in deuterated chloroform (CDCIs).

Table 1: *"H NMR Spectroscopic Data
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. . Coupling
Chemical Shift L . .
Multiplicity Constant (J) Integration Assignment
(3) ppm
Hz
8.78 d 4.7 1H Pyridine H6
8.12 d 7.9 1H Pyridine H3
8.01 td 7.8,1.8 1H Pyridine H4
7.65 ddd 7.6,48,1.0 1H Pyridine H5
6.64 t 52.8 1H SO2CHF2

Table 2: *F NMR Spectroscopic Data

Chemical Shift () Lo Coupling Constant .
Multiplicity Assignment
ppm (9) Hz

-112.4 d 52.8 SO0:2CF2

Experimental Protocols

The NMR spectra were acquired according to the following general procedure.
Instrumentation: NMR spectra were recorded on a 400 MHz spectrometer.

Sample Preparation: The sample of 2-((Difluoromethyl)sulfonyl)pyridine was dissolved in
deuterated chloroform (CDCIs).

1H NMR Spectroscopy: Proton NMR spectra were acquired at 400 MHz. Chemical shifts are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (o
0.00).

19F NMR Spectroscopy: Fluorine-19 NMR spectra were acquired at a frequency of 376 MHz.
Chemical shifts are reported in parts per million (ppm) relative to CFCls as an external standard
(6 0.0).

Synthesis and Characterization Workflow
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The synthesis of 2-((difluoromethyl)sulfonyl)pyridine involves a two-step process starting
from 2-mercaptopyridine. The subsequent characterization relies on standard spectroscopic
techniques.

Workflow for Synthesis and Characterization
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Synthesis and characterization workflow.
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 To cite this document: BenchChem. [Spectroscopic and Methodological Profile of 2-
((Difluoromethyl)sulfonyl)pyridine: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b589232#1h-and-19f-nmr-spectroscopic-
data-of-2-difluoromethyl-sulfonyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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